Cas no 159631-29-5 (FMOC-SAR-OPFP)

• Product Name: FMOC-SAR-OPFP
• CAS No: 159631-29-5
• MF: C₂₄H₁₆F₅NO₄
• MW: 477.380164146423
• MDL: MFCD00237662
• CID: 109291
• PubChem ID: 16211000
• Update Time: 2025-05-26

FMOC-SAR-OPFP Chemical and Physical Properties

Names and Identifiers

• Glycine,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-N-methyl-, pentafluorophenyl ester (9CI)
• (2,3,4,5,6-pentafluorophenyl) 2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]acetate
• FMOC-SARCOSINE PENTAFLUOROPHENYL ESTER
• FMOC-N-ME-GLY-OPFP
• FMOC-N-METHYLGLYCINE PENTAFLUOROPHENYL ESTER
• FMOC-SARCOSINE-OPFP
• pentafluorophenyl N-[(9H-fluoren-9-ylmethoxy)carbonyl]-N-methylglycinate
• FMOC-SAR-OPFP
• (9H-Fluoren-9-yl)MethOxy]Carbonyl Sar-OPfp
• Perfluorophenyl 2-((((9H-fluoren-9-yl)methoxy)carbonyl)(methyl)amino)acetate
• FT-0699913
• DM-0209
• Fmoc-Sar-OPfp, >=96.0%
• HY-W141908
• DTXSID30583336
• AKOS024386355
• Pentafluorophenyl N-{[(9H-fluoren-9-yl)methoxy]carbonyl}-N-methylglycinate
• MFCD00237662
• 159631-29-5
• J-009621
• Perfluorophenyl2-((((9H-fluoren-9-yl)methoxy)carbonyl)(methyl)amino)acetate
• D86854
• Glycine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-N-methyl-, pentafluorophenyl ester (9CI)
• CS-0201700
• 2,3,4,5,6-pentafluorophenyl 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)acetate
• 2,3,4,5,6-PENTAFLUOROPHENYL 2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL](METHYL)AMINO}ACETATE
• DA-53357

• MDL： MFCD00237662
• Inchi： 1S/C24H16F5NO4/c1-30(10-17(31)34-23-21(28)19(26)18(25)20(27)22(23)29)24(32)33-11-16-14-8-4-2-6-12(14)13-7-3-5-9-15(13)16/h2-9,16H,10-11H2,1H3
• InChI Key： PJYXJFOLTCMMLK-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1OC(CN(C)C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)F)F)F)F

Computed Properties

• Exact Mass: 477.09994880g/mol
• Monoisotopic Mass: 477.09994880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 55.8Ų

FMOC-SAR-OPFP Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on FMOC-SAR-OPFP

Latest Research Insights on FMOC-SAR-OPFP (CAS: 159631-29-5) in Chemical Biology and Pharmaceutical Applications

FMOC-SAR-OPFP (CAS: 159631-29-5), a fluorenylmethyloxycarbonyl (Fmoc)-protected amino acid derivative activated with pentafluorophenyl (OPfp) ester, has gained significant attention in peptide synthesis and drug discovery. Recent studies highlight its role as a versatile building block for solid-phase peptide synthesis (SPPS), particularly in the development of therapeutic peptides and peptidomimetics. This compound's unique reactivity profile and stability under SPPS conditions make it a valuable tool for researchers aiming to synthesize complex peptide architectures with high efficiency and purity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated FMOC-SAR-OPFP's exceptional utility in the synthesis of constrained peptidomimetics targeting G-protein-coupled receptors (GPCRs). The research team utilized this reagent to introduce sarcosine (Sar) residues at critical positions in peptide chains, resulting in enhanced metabolic stability and receptor binding affinity. The pentafluorophenyl ester group's superior leaving ability facilitated rapid coupling reactions, while the Fmoc group provided orthogonal protection compatibility with standard SPPS protocols.

Innovative applications of FMOC-SAR-OPFP have emerged in the field of antibody-drug conjugates (ADCs). A recent Nature Biotechnology publication (2024) described its use in constructing novel linker-payload systems, where the Sar moiety served as a hydrophilic spacer to improve conjugate solubility and pharmacokinetics. The researchers reported that ADCs incorporating FMOC-SAR-OPFP-derived linkers showed significantly reduced aggregation propensity while maintaining potent cytotoxic activity, addressing a major challenge in ADC development.

Structural studies using X-ray crystallography and NMR spectroscopy have provided new insights into the molecular interactions of FMOC-SAR-OPFP-derived peptides. Research published in ACS Chemical Biology (2023) revealed that Sar-containing peptides exhibit unique conformational preferences that can be exploited for selective protein-protein interaction modulation. These findings have important implications for designing peptide-based inhibitors of challenging targets such as protein-protein interfaces, which are often considered "undruggable" by small molecules.

The pharmaceutical industry has shown growing interest in FMOC-SAR-OPFP for large-scale peptide manufacturing. Recent process chemistry optimizations, as reported in Organic Process Research & Development (2024), have demonstrated cost-effective production methods with improved yields and reduced environmental impact. These advances address previous limitations in scalability while meeting stringent regulatory requirements for pharmaceutical-grade peptide synthesis.

Emerging research suggests novel applications of FMOC-SAR-OPFP beyond traditional peptide synthesis. A groundbreaking study in Cell Chemical Biology (2024) utilized this reagent to create peptide nucleic acid (PNA) conjugates for gene editing applications. The Sar-modified PNAs exhibited enhanced cellular uptake and target binding specificity, opening new possibilities for therapeutic genome engineering. This interdisciplinary approach bridges peptide chemistry with molecular biology, potentially revolutionizing gene therapy development.

Quality control and analytical method development for FMOC-SAR-OPFP-containing compounds have seen significant advancements. Recent publications in the Journal of Pharmaceutical and Biomedical Analysis (2023) describe robust HPLC and LC-MS methods capable of detecting and quantifying both the reagent and its derivatives at trace levels. These analytical tools are critical for ensuring the safety and efficacy of peptide-based pharmaceuticals derived from FMOC-SAR-OPFP chemistry.

Future research directions indicate growing interest in combining FMOC-SAR-OPFP chemistry with automated synthesis platforms and artificial intelligence-driven peptide design. The integration of these technologies promises to accelerate the discovery and development of next-generation peptide therapeutics with enhanced pharmacological properties. As the field progresses, FMOC-SAR-OPFP (CAS: 159631-29-5) continues to establish itself as an indispensable tool in the chemical biology and pharmaceutical research toolkit.